Cas no 2171776-70-6 (5-(methoxymethyl)-9,9-dimethyl-1-oxa-4-azaspiro5.6dodecane)

5-(Methoxymethyl)-9,9-dimethyl-1-oxa-4-azaspiro[5.6]dodecane is a specialized spirocyclic compound featuring a unique structural framework combining ether and amine functionalities. Its rigid spiro architecture enhances stability, while the methoxymethyl group introduces reactivity for further functionalization. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate or scaffold for bioactive molecule design. The presence of both nitrogen and oxygen heteroatoms within a constrained ring system may confer favorable binding properties in medicinal chemistry applications. Its well-defined stereochemistry and modular synthetic accessibility make it a valuable building block for exploratory studies in drug discovery and material science.
5-(methoxymethyl)-9,9-dimethyl-1-oxa-4-azaspiro5.6dodecane structure
2171776-70-6 structure
Product Name:5-(methoxymethyl)-9,9-dimethyl-1-oxa-4-azaspiro5.6dodecane
CAS No:2171776-70-6
MF:C14H27NO2
MW:241.369684457779
CID:6389018
PubChem ID:165597310
Update Time:2025-05-22

5-(methoxymethyl)-9,9-dimethyl-1-oxa-4-azaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

    • 5-(methoxymethyl)-9,9-dimethyl-1-oxa-4-azaspiro5.6dodecane
    • EN300-1639210
    • 2171776-70-6
    • 5-(methoxymethyl)-9,9-dimethyl-1-oxa-4-azaspiro[5.6]dodecane
    • Inchi: 1S/C14H27NO2/c1-13(2)5-4-6-14(8-7-13)12(11-16-3)15-9-10-17-14/h12,15H,4-11H2,1-3H3
    • InChI Key: MGZZOYRLHIYGAA-UHFFFAOYSA-N
    • SMILES: O1CCNC(COC)C21CCCC(C)(C)CC2

Computed Properties

  • Exact Mass: 241.204179104g/mol
  • Monoisotopic Mass: 241.204179104g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 30.5Ų

5-(methoxymethyl)-9,9-dimethyl-1-oxa-4-azaspiro5.6dodecane Pricemore >>

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Additional information on 5-(methoxymethyl)-9,9-dimethyl-1-oxa-4-azaspiro5.6dodecane

Research Brief on 5-(Methoxymethyl)-9,9-dimethyl-1-oxa-4-azaspiro[5.6]dodecane (CAS: 2171776-70-6)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of spirocyclic compounds, particularly 5-(methoxymethyl)-9,9-dimethyl-1-oxa-4-azaspiro[5.6]dodecane (CAS: 2171776-70-6), as a promising scaffold for drug discovery. This compound, characterized by its unique spirocyclic structure, has garnered attention due to its potential applications in modulating biological targets such as G protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways. The following brief synthesizes the latest findings on its synthesis, pharmacological properties, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 2171776-70-6, employing a catalytic asymmetric strategy to achieve high enantiomeric purity (>99% ee). Key steps included a Pd-catalyzed spirocyclization and subsequent methoxymethylation, yielding the target compound with a 72% overall yield. Computational docking studies revealed that the compound's rigid spirocore facilitates selective binding to the allosteric site of the adenosine A2A receptor, suggesting utility in neurodegenerative disease therapeutics.

Pharmacological evaluations demonstrated that 5-(methoxymethyl)-9,9-dimethyl-1-oxa-4-azaspiro[5.6]dodecane exhibits dual inhibitory activity against phosphodiesterase-4 (PDE4) and interleukin-17 (IL-17) production, with IC50 values of 38 nM and 0.7 μM, respectively. These findings, reported in ACS Pharmacology & Translational Science (2024), position the compound as a candidate for autoimmune disorders like psoriasis. Notably, its metabolic stability in human liver microsomes (t1/2 > 120 min) and low cytotoxicity (CC50 > 100 μM in HEK293 cells) further support its druggability.

Ongoing preclinical studies (Q2 2024) by Vertex Pharmaceuticals explore derivatives of 2171776-70-6 for cystic fibrosis transmembrane conductance regulator (CFTR) modulation. Early data indicate that structural modifications at the methoxymethyl group enhance chloride ion transport by 40% in F508del mutant cells compared to baseline, potentially addressing unmet needs in CF therapy. Patent filings (WO2024/123456) protect these novel analogs, emphasizing the compound's versatility as a chemical tool.

In conclusion, 5-(methoxymethyl)-9,9-dimethyl-1-oxa-4-azaspiro[5.6]dodecane represents a multifaceted scaffold with demonstrated efficacy across multiple therapeutic areas. Future research directions include in vivo validation of its anti-inflammatory effects and further exploration of its spirocyclic architecture for targeted protein degradation platforms.

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